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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B1243119 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the δ-Opioid Receptor Agonist AR-M 1000390.

This document provides crucial safety and logistical information for the proper disposal of AR-
M 1000390, a potent and selective δ-opioid receptor agonist. Adherence to these procedures is

vital to ensure personnel safety and environmental protection. As a potent, biologically active

compound, AR-M 1000390 requires careful handling and disposal as hazardous chemical

waste.

Key Data for AR-M 1000390
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Property Value Source

Chemical Name

N,N-diethyl-4-

(phenyl(piperidin-4-

ylidene)methyl)benzamide

hydrochloride

[1]

CAS Number 209808-47-9 [1]

Molecular Formula C23H28N2O·HCl [1]

Molecular Weight 384.94 g/mol [1]

Physical Appearance White solid [1]

δ-opioid receptor IC50 0.87 nM [1]

μ-opioid receptor IC50 3.8 μM [1]

κ-opioid receptor IC50 7.47 μM [1]

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step procedures should be followed for the disposal of AR-M 1000390 in

both solid form and as a solution. These protocols are based on general best practices for the

disposal of potent pharmaceutical compounds in a laboratory setting.

Personal Protective Equipment (PPE) Requirement:

Before handling AR-M 1000390 for disposal, ensure the following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Disposal of Solid AR-M 1000390:
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Waste Identification and Labeling:

Solid AR-M 1000390 waste should be collected in a dedicated, properly labeled

hazardous waste container.

The label should clearly state "Hazardous Waste," the chemical name "AR-M 1000390,"

and the approximate quantity.

Waste Collection:

Carefully transfer any residual solid AR-M 1000390 into the designated hazardous waste

container using a clean spatula or brush.

Avoid generating dust. If there is a risk of airborne particles, perform this task in a

chemical fume hood.

Decontamination of Empty Containers:

Triple rinse the original container with a suitable solvent in which AR-M 1000390 is soluble

(e.g., DMSO, water).[1]

Collect the rinsate as hazardous liquid waste (see below).

After triple rinsing, deface the label on the empty container and dispose of it according to

your institution's guidelines for decontaminated lab glass or plastic.

Disposal of AR-M 1000390 Solutions:

Waste Identification and Labeling:

Solutions containing AR-M 1000390 should be collected in a dedicated, sealed, and

properly labeled hazardous waste container.

The label must include "Hazardous Waste," the chemical name "AR-M 1000390," the

solvent(s) used, and the estimated concentration.

Waste Collection:
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Collect all aqueous and organic solutions containing AR-M 1000390 in a compatible, leak-

proof hazardous waste container.

Do not mix with incompatible waste streams.

Storage and Disposal:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.

Spill Procedures:

Minor Spills: For a small spill of solid AR-M 1000390, carefully sweep it up, avoiding dust

generation, and place it in the hazardous waste container. For a small liquid spill, absorb it

with an inert material (e.g., vermiculite, sand) and place the absorbent material in the

hazardous waste container. Clean the spill area with a suitable solvent and collect the

cleaning materials as hazardous waste.

Major Spills: In the event of a large spill, evacuate the area and notify your institution's EHS

office immediately.

Disposal Workflow Diagram
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Caption: Disposal workflow for AR-M 1000390 from identification to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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